Cas no 2764002-00-6 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid
• CAS No: 2764002-00-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5859935
• PubChem ID: 165985409
• Update Time: 2025-05-24

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37342959
• 2764002-00-6
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid

• Inchi： 1S/C16H21NO5/c1-3-9-21-13-7-5-12(6-8-13)14(11-15(18)19)17-16(20)22-10-4-2/h4-8,14H,2-3,9-11H2,1H3,(H,17,20)(H,18,19)
• InChI Key： HQHBUZXBGGXXRX-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid

Professional Introduction to 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic Acid (CAS No. 2764002-00-6)

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid, identified by its CAS number 2764002-00-6, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a complex structure with both prop-2-en-1-yloxy and 4-propoxyphenyl substituents, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular architecture of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an amide bond, indicated by the (Prop-2-en-1-yloxy)carbonyl moiety, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 4-propoxyphenyl group introduces a phenolic component, which is known for its antioxidant and anti-inflammatory properties in various pharmacological contexts.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The structural features of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid make it a promising candidate for further investigation in these areas. Specifically, the compound's ability to interact with specific biomolecules has been explored in preclinical studies aimed at identifying potential therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex molecules. The amide functionality provides a versatile handle for further chemical modifications, allowing researchers to tailor the properties of the compound for specific applications. For instance, derivatives of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid have been investigated for their ability to inhibit certain enzymes implicated in disease progression.

The phenolic component of the molecule also offers opportunities for functionalization. Phenols are well-known for their ability to participate in hydrogen bonding and other interactions with biological targets, making them valuable in the design of drugs that require precise binding to specific receptors or enzymes. In particular, the 4-propoxyphenyl group has been shown to enhance solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity. The complex structure of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid provides a rich framework for such investigations. By analyzing how different parts of the molecule interact with biological systems, researchers can gain insights into how to optimize the compound's therapeutic potential.

In addition to its potential as a drug precursor, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid has applications in synthetic chemistry. Its unique functional groups make it a useful building block for constructing more complex molecules with tailored properties. This versatility is particularly valuable in industries where precision and specificity are paramount.

The synthesis of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its applications on a larger scale. These advancements are crucial for translating laboratory discoveries into practical applications in medicine and industry.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a component in materials science, where its structural features contribute to the development of novel polymers and coatings with enhanced properties. The ability to modify its structure allows researchers to fine-tune its characteristics for specific industrial needs.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-3-(4-propoxyphenyl)propanoic acid (CAS No. 2764002-00-6) is a multifaceted compound with significant potential in both chemical research and biomedical applications. Its unique structural features make it a valuable tool for drug development, synthetic chemistry, and materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further.